Cas no 2679931-22-5 ((2S,4S)-1-acetyl-4-hydroxy-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid)

• Product Name: (2S,4S)-1-acetyl-4-hydroxy-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid
• CAS No: 2679931-22-5
• MF: C₈H₁₀F₃NO₄
• MW: 241.164513111115
• CID: 6127068
• PubChem ID: 165915192
• Update Time: 2023-12-13

(2S,4S)-1-acetyl-4-hydroxy-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S,4S)-1-acetyl-4-hydroxy-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid
• EN300-28277036
• 2679931-22-5

• Inchi： 1S/C8H10F3NO4/c1-4(13)12-3-7(16,8(9,10)11)2-5(12)6(14)15/h5,16H,2-3H2,1H3,(H,14,15)/t5-,7-/m0/s1
• InChI Key： CJUXZAOOKLNAJC-FSPLSTOPSA-N
• SMILES： FC([C@]1(CN(C(C)=O)[C@H](C(=O)O)C1)O)(F)F

Computed Properties

• Exact Mass: 241.05619229g/mol
• Monoisotopic Mass: 241.05619229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 77.8Ų